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Compound of Interest

Compound Name: Adiponitrile

CAS No.: 68411-90-5

Cat. No.: B7769403

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data essential for the

structural elucidation of adiponitrile (NC(CH₂)₄CN). Adiponitrile is a critical industrial

chemical, primarily used as a precursor in the synthesis of nylon 6,6. Accurate structural

confirmation is paramount for quality control and process optimization. This document details

the interpretation of ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry

(MS) data, supported by standardized experimental protocols.

Spectroscopic Data Summary for Adiponitrile
The following tables summarize the key quantitative data from various spectroscopic analyses

of adiponitrile. These values are crucial for confirming its linear C6 dinitrile structure.

Table 1: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~2.43 Triplet 4H
α-CH₂ (adjacent to -

CN)

~1.84 Quintet 4H β-CH₂

Data acquired in CDCl₃ at 90 MHz.[1]

Table 2: ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopic Data

Chemical Shift (δ) ppm Assignment

~119.4 -C≡N

~24.8 β-CH₂

~16.8 α-CH₂

Data acquired in CDCl₃.[2]

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Intensity Vibrational Mode

~2940 Strong C-H Stretch (alkane)

~2247 Strong, Sharp C≡N Stretch (nitrile)

~1465 Medium CH₂ Bend (scissoring)

Table 4: Mass Spectrometry (MS) Data
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m/z Relative Intensity (%) Assignment

108 ~54 [M]⁺ (Molecular Ion)

81 ~100 (Base Peak) [M - HCN]⁺

68 ~54 [C₅H₈]⁺

54 ~43 [C₄H₆]⁺

41 ~100 [C₃H₅]⁺

Data obtained via Electron Ionization (EI) at 75-70 eV.[1]

Interpretation of Spectroscopic Data
The structural elucidation of adiponitrile is achieved by integrating the information from each

spectroscopic technique.

¹H NMR: The spectrum displays two distinct signals, consistent with the molecule's

symmetry. The downfield triplet at ~2.43 ppm corresponds to the four protons on the carbons

alpha to the electron-withdrawing nitrile groups. The upfield quintet at ~1.84 ppm represents

the four protons on the beta carbons. The 1:1 integration ratio of these signals confirms the

presence of two sets of four equivalent protons.

¹³C NMR: The spectrum shows three signals, again reflecting the molecule's symmetry. The

signal at ~119.4 ppm is characteristic of a nitrile carbon. The other two signals at ~24.8 ppm

and ~16.8 ppm correspond to the two types of methylene (-CH₂-) carbons in the aliphatic

chain.

Infrared Spectroscopy: The most prominent feature in the IR spectrum is the strong, sharp

absorption band around 2247 cm⁻¹. This is a classic diagnostic peak for the stretching

vibration of a nitrile (C≡N) functional group.[3][4][5] The strong absorption at ~2940 cm⁻¹ is

characteristic of C-H stretching in the alkane backbone.

Mass Spectrometry: The mass spectrum shows a molecular ion peak [M]⁺ at an m/z of 108,

which corresponds to the molecular weight of adiponitrile (C₆H₈N₂).[1] The fragmentation
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pattern, including a prominent peak at m/z 81 resulting from the loss of a hydrogen cyanide

(HCN) molecule, further supports the proposed structure.

Logical Workflow for Structural Elucidation
The following diagram illustrates the systematic workflow for utilizing spectroscopic data to

determine the structure of a molecule like adiponitrile.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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